5-[(5-carboxy-2-thienyl)methyl]-2-furoic acid

• IUPAC Name: 5-[(5-carboxythiophen-2-yl)methyl]furan-2-carboxylic acid
• InChI: InChI=1S/C11H8O5S/c12-10(13)8-3-1-6(16-8)5-7-2-4-9(17-7)11(14)15/h1-4H,5H2,(H,12,13)(H,14,15)
• InChI Key: HGVUZSITQDYLLE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C(=O)O)CC2=CC=C(S2)C(=O)O
• Molecular Formula: C11H8O5S
• Molecular Weight: 252.24 g/mol

Description

5-[(5-carboxy-2-thienyl)methyl]-2-furoic acid is a useful research compound. Its molecular formula is C11H8O5S and its molecular weight is 252.24 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 252.00924453 g/mol and the complexity rating of the compound is 319. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

• Chemical Synthesis and Reactions :

  • The Birch reduction of heterocyclic carboxylic acids, like furoic acid, has been explored to yield different chemical structures. This process involves reducing 3-furoic acid with sodium and 2-propanol in liquid ammonia, leading to compounds such as 2,3-dihydro-3-furoic acid (Kinoshita, Miyano, & Miwa, 1975).
  • Synthesis of various furan carboxylic acids, including 5-methyl-2-furancarboxylic acid and 5-methoxymethyl-2-furancarboxylic acid, was achieved with high yields, using Comamonas testosteroni SC1588 cells (Wen, Zhang, Zong, & Li, 2020).

• Material Science Applications :

  • Furan-2,5-dicarboxylic acid (FDCA), derived from furoic acid, is a biomass-derived diacid used in the production of polymers like polyethylene furandicarboxylate (PEF), a substitute for petroleum-derived polyethylene terephthalate (PET). Carbonate-promoted C–H carboxylation has been explored to synthesize FDCA from 2-furoic acid and CO2 (Dick, Frankhouser, Banerjee, & Kanan, 2017).

• Biochemical Applications :

  • Furan carboxylic acids have been identified as promising biobased building blocks in pharmaceutical and polymer industries. Their production has been optimized using cofactor-engineered Escherichia coli cells, leading to high productivity and substrate tolerance (Zhang, Wang, Li, Guo, Zong, & Li, 2020).

• Analytical Chemistry :

  • High-performance liquid chromatographic methods have been developed for determining compounds like 2-furoic acid in various samples, demonstrating the importance of furoic acids in analytical applications (Nozal, Bernal, Toribio, Jiménez, & Martín, 2001).

Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve studying its interactions with biological macromolecules and its effects on biological pathways.

Safety and Hazards

The compound’s toxicity, flammability, and environmental impact are usually studied to understand its safety and hazards.

Future Directions

This could involve proposing further studies to fully understand the compound’s properties, suggesting modifications to improve its properties, or identifying new applications for the compound.